![molecular formula C22H19FN4O2 B2858383 N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide CAS No. 941920-91-8](/img/no-structure.png)
N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
Description
N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H19FN4O2 and its molecular weight is 390.418. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anti-Inflammatory Activity
- A study synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, demonstrating significant anti-inflammatory activity in some compounds (Sunder & Maleraju, 2013).
Coordination Complexes and Antioxidant Activity
- Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives showed significant antioxidant activity (Chkirate et al., 2019).
Potential Antipsychotic Agents
- A series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, related to the compound , exhibited potential as antipsychotic agents (Wise et al., 1987).
Anti-Lung Cancer Activity
- Novel fluoro-substituted benzo[b]pyran compounds, related to the compound , showed anticancer activity against human lung cancer cell lines (Hammam et al., 2005).
Pharmacological Evaluation for Anti-Inflammatory and Analgesic Actions
- Heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives were evaluated for toxicity, tumour inhibition, antioxidant, analgesic, and anti-inflammatory actions, showing significant results in these areas (Faheem, 2018).
Synthesis and Reactivity Studies
- Synthesis and spectroscopic study of two new pyrazole derivatives provided detailed computational evaluation of their reactivity and pharmaceutical potential (Thomas et al., 2018).
Anti-Microbial Activities
- Synthesis of novel thiazole derivatives, incorporating pyrazole moiety, showed significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetic acid, which is then coupled with 3-fluoro-4-methylaniline to form the second intermediate, N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide.", "Starting Materials": [ "4-methylphenylhydrazine", "ethyl acetoacetate", "acetic anhydride", "sodium acetate", "4-methylbenzaldehyde", "hydrazine hydrate", "3-fluoro-4-methylaniline", "sodium hydroxide", "acetic acid", "thionyl chloride", "triethylamine", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "N-hydroxysuccinimide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetic acid", "a. Dissolve 4-methylphenylhydrazine (1.0 g, 8.2 mmol) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g, 8.2 mmol).", "b. Heat the reaction mixture at reflux for 4 hours.", "c. Cool the reaction mixture to room temperature and filter the solid product.", "d. Dissolve the solid product in acetic anhydride (10 mL) and add sodium acetate (1.2 g, 14.6 mmol).", "e. Heat the reaction mixture at reflux for 2 hours.", "f. Cool the reaction mixture to room temperature and filter the solid product.", "g. Dissolve the solid product in water (10 mL) and adjust the pH to 7 with sodium hydroxide solution.", "h. Extract the product with diethyl ether (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "i. Evaporate the solvent under reduced pressure to obtain the desired product as a yellow solid.", "Step 2: Synthesis of N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide", "a. Dissolve 2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetic acid (1.0 g, 4.1 mmol) in N,N-dimethylformamide (10 mL) and add thionyl chloride (0.5 mL, 6.8 mmol) dropwise.", "b. Stir the reaction mixture at room temperature for 1 hour.", "c. Add triethylamine (0.8 mL, 5.8 mmol) and 4-methylbenzaldehyde (0.7 g, 4.1 mmol) to the reaction mixture.", "d. Heat the reaction mixture at reflux for 4 hours.", "e. Cool the reaction mixture to room temperature and filter the solid product.", "f. Dissolve the solid product in diethyl ether (10 mL) and wash the organic layer with water (2 x 10 mL).", "g. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product as a yellow solid.", "h. Dissolve the yellow solid in N,N-dimethylformamide (10 mL) and add N-hydroxysuccinimide (0.6 g, 5.2 mmol) and N,N'-dicyclohexylcarbodiimide (1.1 g, 5.2 mmol).", "i. Stir the reaction mixture at room temperature for 1 hour.", "j. Add 3-fluoro-4-methylaniline (0.8 g, 5.2 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "k. Filter the solid product and wash with diethyl ether (2 x 10 mL).", "l. Dry the solid product under vacuum to obtain the desired product as a yellow solid." ] } | |
CAS RN |
941920-91-8 |
Product Name |
N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide |
Molecular Formula |
C22H19FN4O2 |
Molecular Weight |
390.418 |
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide |
InChI |
InChI=1S/C22H19FN4O2/c1-14-3-6-16(7-4-14)19-12-20-22(29)26(9-10-27(20)25-19)13-21(28)24-17-8-5-15(2)18(23)11-17/h3-12H,13H2,1-2H3,(H,24,28) |
InChI Key |
BVCMEYGCUWKSEL-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC(=C(C=C4)C)F |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[({2,4-dimethyl-5-[methyl(methylsulfonyl)amino]phenyl}sulfonyl)amino]-N-(2-h ydroxy-tert-butyl)propanamide](/img/structure/B2858302.png)
![N-(5,5-dioxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzofuran-2-carboxamide](/img/structure/B2858307.png)
![2-[[4-(4-Fluoroanilino)quinazolin-2-yl]sulfanylmethyl]pyrido[1,2-a]pyrimidin-4-one](/img/structure/B2858308.png)
![3-(cyclopent-3-en-1-yl)-4-methyl-1-[(pyridin-2-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one](/img/structure/B2858316.png)
![2-[4-Fluoro-3-(trifluoromethyl)phenyl]-N'-hydroxyethanimidamide](/img/structure/B2858318.png)
